molecular formula C16H14 B8595012 5-Methylene-10,11-dihydro-5H-dibenzo[a,d][7]annulene

5-Methylene-10,11-dihydro-5H-dibenzo[a,d][7]annulene

Cat. No.: B8595012
M. Wt: 206.28 g/mol
InChI Key: SRTMGQXUCMILBQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Methylene-10,11-dihydro-5H-dibenzo[a,d][7]annulene is a useful research compound. Its molecular formula is C16H14 and its molecular weight is 206.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H14

Molecular Weight

206.28 g/mol

IUPAC Name

2-methylidenetricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,11,13-hexaene

InChI

InChI=1S/C16H14/c1-12-15-8-4-2-6-13(15)10-11-14-7-3-5-9-16(12)14/h2-9H,1,10-11H2

InChI Key

SRTMGQXUCMILBQ-UHFFFAOYSA-N

Canonical SMILES

C=C1C2=CC=CC=C2CCC3=CC=CC=C13

Origin of Product

United States

Synthesis routes and methods

Procedure details

Add methylmagnesium bromide (3M solution in Et2O, 48.0 mL, 144 mmol) dropwise to a cooled (0° C.) solution of dibenzosuberone (20.0 g, 96.03 mmol) in THF (140 mL) under N2 (exothermic). Let solution warm up to room temperature and continue stirring for 2 h. Cool solution to 0° C. and quench with saturated aqueous NH4Cl (exothermic, emits gas). Extract into ethyl acetate, dry organics (MgSO4) and concentrate in-vacuo. Dissolve residue in 4N HCl/dioxane (40 mL) and stir at room temperature overnight. Concentrate and dilute with H2O. Extract into ethyl acetate, dry organics (MgSO4) and concentrate to a yellow oil. Purify crude product by loading onto a 30 g plug of silica gel and eluting with hexanes until eluent shows no UV activity. Combine and concentrate hexane washes to afford 16.72 g (84%) of the title compound as a white solid, mp 65.1° C. HPLC shows 98% purity.
Quantity
48 mL
Type
reactant
Reaction Step One
Quantity
20 g
Type
reactant
Reaction Step Two
Name
Quantity
140 mL
Type
solvent
Reaction Step Two
Yield
84%

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